Asymmetric behaviour of Li/Li symmetric cells for Li metal batteries†
Chemical Communications Pub Date: 2019-07-18 DOI: 10.1039/C9CC04082J
Abstract
The failure mechanism of Li metal electrodes has not been fully understood yet. Herein, the asymmetric behavior of Li metal electrodes in Li/Li symmetric cells is demonstrated in terms of electrochemical performance and changes in the morphology of Li metal. This finding sheds light on developing Li metal electrodes.
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